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Abstract

This technical guide provides a comprehensive overview of butylcyclopropane (CAS 930-57-
4), a simple alkyl-substituted cyclopropane. The document details its chemical and physical
properties, spectroscopic data, and established synthesis methodologies. Furthermore, it
explores the broader significance of the cyclopropane moiety in medicinal chemistry,
highlighting its role in enhancing the pharmacological profiles of drug candidates. While specific
biological activities of butylcyclopropane are not extensively documented, this guide
discusses the diverse bioactivities associated with more complex cyclopropane-containing
molecules, providing a context for its potential applications in research and drug development.

Chemical and Physical Properties

Butylcyclopropane is a colorless liquid with a characteristic hydrocarbon odor. Its fundamental
properties are summarized in the tables below, compiled from various sources.[1][2][3][4][5]
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Table 1: General and Physical Properties of

Butylcyclopropane

Property Value Source(s)

CAS Number 930-57-4 [L]2]1[3][4][5]

Molecular Formula C7H1a [LI[21[3][4]1[5]

Molecular Weight 98.19 g/mol [1]

IUPAC Name Butylcyclopropane [1]
1-Cyclopropylbutane, Butane,

Synonyms 1-cyclopropyl- [1][2][3][4][5]

Appearance Colorless liquid Inferred

Melting Point -124.7 °C

Boiling Point 99.5°C

Density 0.7285 g/cms3

Table 2: Chromatographic and Spectroscopic Data of

Butylcyclopropane

Data Type Key Information Source(s)
Kovats Retention Index 712, 714 (non-polar column) [1][5]
Mass Spectrum (GC-MS) Major peaks (m/z): 41, 55, 42 [1]
Data available in spectral
BC NMR [L1[6]71[8]
databases
Vapor phase spectrum
IR Spectrum ) (1161911101
available
Characteristic signals for
1H NMR cyclopropyl protons (~0.22 [11][12][13]

ppm) and butyl chain
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Synthesis of Butylcyclopropane: Experimental
Protocols

The synthesis of butylcyclopropane can be achieved through several established
cyclopropanation methods. The Simmons-Smith reaction is a widely used and reliable method
for the cyclopropanation of alkenes.

Simmons-Smith Cyclopropanation of 1-Hexene

This method involves the reaction of 1-hexene with a carbenoid species generated from
diiodomethane and a zinc-copper couple.

Experimental Protocol:

e Preparation of the Zinc-Copper Couple: In a flame-dried, three-necked flask equipped with a
mechanical stirrer, a reflux condenser, and a nitrogen inlet, add zinc dust (2 equivalents) and
a small amount of copper(l) chloride. Heat the mixture gently under vacuum and then cool to
room temperature under a nitrogen atmosphere.

» Reaction Setup: Add anhydrous diethyl ether to the activated zinc-copper couple. To this
suspension, add a solution of diiodomethane (1.5 equivalents) in diethyl ether dropwise at a
rate that maintains a gentle reflux.

o Cyclopropanation: After the addition of diiodomethane is complete, add 1-hexene (1
equivalent) to the reaction mixture. Stir the mixture at room temperature for 12-24 hours,
monitoring the reaction progress by gas chromatography.

e Work-up and Purification: Upon completion, cautiously quench the reaction by the slow
addition of a saturated aqueous solution of ammonium chloride. Separate the ethereal layer,
and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with
brine, and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent
by distillation. The crude product can be purified by fractional distillation to yield pure
butylcyclopropane.
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Simmons-Smith Synthesis of Butylcyclopropane
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A simplified workflow for the synthesis of butylcyclopropane.

Chemical Reactivity
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The reactivity of butylcyclopropane is dominated by the strained three-membered ring.[14]
The C-C bonds within the cyclopropane ring are weaker than those in acyclic alkanes, making
the ring susceptible to opening under certain conditions, such as hydrogenation at elevated
temperatures and pressures or reaction with strong electrophiles.[15] The butyl group is a
typical alkyl substituent and undergoes reactions characteristic of alkanes, such as free-radical
halogenation, although the cyclopropyl group can influence the regioselectivity of these
reactions.

Role in Drug Discovery and Development

While butylcyclopropane itself is not a known therapeutic agent, the cyclopropane motif is a
highly valuable structural element in medicinal chemistry.[16][17][18][19] Its incorporation into
drug candidates can significantly enhance their pharmacological properties.

Key Advantages of the Cyclopropane Moiety:

« Enhanced Potency: The rigid nature of the cyclopropane ring can lock a molecule into a
bioactive conformation, leading to a more favorable interaction with its biological target.[16]

e Improved Metabolic Stability: The cyclopropane ring is often resistant to metabolic
degradation, which can increase the half-life of a drug and reduce the required dosing
frequency.[16][17]

e Modulation of Physicochemical Properties: The introduction of a cyclopropane group can
alter a molecule's lipophilicity, solubility, and membrane permeability, which are critical for its
absorption, distribution, metabolism, and excretion (ADME) profile.

o Reduced Off-Target Effects: By constraining the conformation of a molecule, the
cyclopropane ring can improve its selectivity for the intended target, thereby minimizing off-
target interactions and potential side effects.[17]
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Contributions of the cyclopropane ring to drug properties.

Biological Activity of Cyclopropane-Containing
Compounds

A wide range of natural and synthetic compounds containing the cyclopropane ring exhibit
significant biological activities.[20][21][22][23] These activities span various therapeutic areas,
including:

e Antimicrobial and Antiviral: Many natural products with cyclopropane units have
demonstrated potent activity against bacteria, fungi, and viruses.[20][22]

e Anticancer: The conformational constraint imparted by the cyclopropane ring has been
exploited in the design of novel anticancer agents.

» Enzyme Inhibition: Cyclopropane-containing molecules can act as specific inhibitors of
various enzymes, making them valuable tools for studying biological pathways and as
potential therapeutic agents.[20][22]
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While there is a lack of specific data on the biological effects of butylcyclopropane, its
structural simplicity makes it an interesting starting point for the synthesis of more complex and
potentially bioactive molecules.

Conclusion

Butylcyclopropane (CAS 930-57-4) is a well-characterized small molecule with a rich
chemistry centered around its strained cyclopropane ring. While its direct applications are not
extensively reported, it serves as a valuable model compound for understanding the properties
and reactivity of alkyl-substituted cyclopropanes. The broader importance of the cyclopropane
moiety in drug discovery is undeniable, and the synthesis and study of simple derivatives like
butylcyclopropane provide a fundamental basis for the development of novel therapeutics
with improved pharmacological profiles. This guide has summarized the key technical
information on butylcyclopropane, providing a solid foundation for researchers and scientists
working in organic synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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